Cas no 851460-85-0 (Ethyl 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate)

Ethyl 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate structure
851460-85-0 structure
Product Name:Ethyl 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate
CAS No:851460-85-0
MF:C13H14FNO2
MW:235.254167079926
MDL:MFCD21641993
CID:1094022
PubChem ID:44185546
Update Time:2025-04-20

Ethyl 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate
    • (5-FLUORO-2-METHYLINDOL-1-YL)-ACETIC ACID ETHYLESTER
    • Ethyl (5-fluoro-2-methylindol-1-yl)acetate
    • ethyl 2-(5-fluoro-2-methylindol-1-yl)acetate
    • 851460-85-0
    • BJB46085
    • [5-fluoro-2-methyl-1H-indol-1-yl]acetic acid ethyl ester
    • XCVUPRULBFEFCC-UHFFFAOYSA-N
    • CS-0053936
    • AKOS022188668
    • (5-fluoro-2-methyl-indol-1-yl)-acetic acid ethyl ester
    • A863683
    • AS-51556
    • Ethyl2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate
    • 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetic acid ethyl ester
    • SCHEMBL1598783
    • PB15493
    • P12942
    • DB-187224
    • MDL: MFCD21641993
    • Inchi: 1S/C13H14FNO2/c1-3-17-13(16)8-15-9(2)6-10-7-11(14)4-5-12(10)15/h4-7H,3,8H2,1-2H3
    • InChI Key: XCVUPRULBFEFCC-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C=C(C)N2CC(=O)OCC

Computed Properties

  • Exact Mass: 235.10085685g/mol
  • Monoisotopic Mass: 235.10085685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 31.2Ų

Ethyl 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate Pricemore >>

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